Cas no 1517616-22-6 (3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy-)

• Product Name: 3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy-
• CAS No: 1517616-22-6
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 5284583
• Update Time: 2025-06-13

3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy-
• 2-(3-(Aminomethyl)tetrahydrofuran-3-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H13NO4/c8-3-7(1-2-12-4-7)5(9)6(10)11/h5,9H,1-4,8H2,(H,10,11)
• InChI Key： DSKGJKBNPDRUTJ-UHFFFAOYSA-N
• SMILES： C(C1(COCC1)CN)(O)C(=O)O

Additional information on 3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy-

Introduction to 3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy- (CAS No. 1517616-22-6)

The compound 3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy- (CAS No. 1517616-22-6) represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and metabolic research. The molecular structure incorporates a furanacetic acid moiety, which is a well-documented pharmacophore in medicinal chemistry, alongside a tetrahydro-α-hydroxy group that contributes to its distinctive reactivity and biological activity.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its structural motif, featuring both an aminomethyl substituent and a hydroxyl group, makes it a versatile precursor for the development of novel therapeutic agents. The presence of these functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the aminomethyl side chain can be readily incorporated into peptide mimetics or used to form covalent bonds with other biomolecules, while the tetrahydro-α-hydroxy group can participate in hydrogen bonding interactions, enhancing binding affinity in drug-receptor complexes.

In the realm of drug discovery, this compound has been explored as a potential scaffold for small-molecule inhibitors targeting various biological pathways. The furanacetic acid core is particularly noteworthy, as it is known to interact with enzymes and receptors involved in metabolic processes. Preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as succinate dehydrogenase or other members of the citric acid cycle, which are implicated in energy metabolism and cellular respiration. Such findings are particularly relevant in the context of metabolic disorders and cancer research.

Moreover, the tetrahydro-α-hydroxy group introduces an additional layer of functionality that can be exploited for modulating pharmacokinetic properties. Hydroxylated compounds often exhibit improved solubility and bioavailability, making them attractive candidates for oral or parenteral administration. This characteristic is especially important in the development of drugs intended for therapeutic use, where pharmacokinetic efficiency is a critical determinant of efficacy.

From a synthetic chemistry perspective, 3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy- serves as a valuable building block for constructing more complex molecules. The availability of this intermediate allows chemists to explore novel synthetic routes and develop methodologies that could be applied to other related compounds. The growing interest in heterocyclic chemistry has further underscored the importance of such intermediates in modern drug design. Heterocyclic structures are prevalent in biologically active compounds due to their ability to mimic natural product scaffolds and interact with biological targets in specific ways.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict its binding interactions with potential targets, providing insights into its mechanism of action. These computational studies complement experimental approaches by allowing researchers to visualize how the compound might fit within biological macromolecules such as enzymes or receptors. Such simulations have been instrumental in guiding synthetic modifications aimed at optimizing potency and selectivity.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic applications. For example, modifications to the aminomethyl group could enable the formation of peptidomimetics—molecules that mimic peptide sequences but are more stable and easier to synthesize. Peptidomimetics have gained prominence as alternatives to natural peptides due to their improved pharmacokinetic profiles and reduced immunogenicity.

Additionally, the hydroxyl functionality provides opportunities for prodrug design. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By incorporating this group into the molecular structure, chemists can enhance drug delivery systems, ensuring that therapeutic agents reach their target sites more efficiently while minimizing side effects.

The synthesis of 3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy- itself presents interesting challenges from a chemical standpoint. The need to introduce multiple functional groups while maintaining regioselectivity requires careful planning and execution. Advanced synthetic strategies such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity where necessary.

In conclusion,3-Furanacetic acid, 3-(aminomethyl)tetrahydro-α-hydroxy- (CAS No. 1517616-22-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer numerous possibilities for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,it is likely that its significance will only grow within the chemical biology community.